Cas no 864938-81-8 (5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 864938-81-8
• MF: C₂₀H₁₂N₄OS₃
• MW: 420.530479431152
• CID: 6187775
• PubChem ID: 4057441
• Update Time: 2025-06-14

5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 5-(1,3-benzothiazol-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 5-(benzo[d]thiazol-2-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)thiophene-2-carboxamide
• 5-(1,3-benzothiazol-2-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide
• 864938-81-8
• AKOS002047857
• CCG-193425
• F1301-0305

• Inchi： 1S/C20H12N4OS3/c25-18(24-20-23-14(11-26-20)12-4-3-9-21-10-12)16-7-8-17(27-16)19-22-13-5-1-2-6-15(13)28-19/h1-11H,(H,23,24,25)
• InChI Key： BLTXLYRULGXBPQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=C(C(NC2=NC(=CS2)C2C=NC=CC=2)=O)S1

Computed Properties

• Exact Mass: 420.01732454g/mol
• Monoisotopic Mass: 420.01732454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 153Ų

Additional information on 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Comprehensive Analysis of 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS: 864938-81-8)

The compound 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS: 864938-81-8) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzothiazole core, a pyridine moiety, and a thiophene-carboxamide backbone, making it a subject of significant interest in pharmaceutical and materials science research. Researchers are particularly drawn to its potential applications in drug discovery, fluorescence imaging, and organic electronics, aligning with current trends in precision medicine and sustainable technology.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and biological activity. Studies suggest that the benzothiazole-thiazole hybrid structure may exhibit kinase inhibitory properties, which could be leveraged in cancer therapeutics. Additionally, its thiophene component is known for enhancing photophysical properties, making it a candidate for OLED materials or sensors. The compound’s CAS number (864938-81-8) is often used as a key identifier in patent literature and chemical databases, reflecting its commercial and academic relevance.

In the context of AI-driven drug design, this molecule exemplifies how computational chemistry can predict structure-activity relationships (SAR). Recent publications highlight its potential as a scaffold for neurodegenerative disease targets, coinciding with growing public interest in Alzheimer’s research. The pyridinyl-thiazole segment, in particular, is under scrutiny for modulating protein-protein interactions, a hot topic in biopharmaceutical innovation.

From an industrial perspective, the demand for high-performance organic semiconductors has spurred investigations into derivatives of 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide. Its electron-deficient heterocycles are ideal for n-type materials, addressing sustainability goals in flexible electronics. SEO-optimized queries often link this compound to renewable energy solutions, such as perovskite solar cells, where its charge transport capabilities are being explored.

Quality control and analytical characterization of CAS 864938-81-8 rely on advanced techniques like HPLC-MS and NMR spectroscopy. Laboratories emphasize its purity standards due to its use in high-throughput screening. The compound’s stability under physiological conditions is another critical focus, especially for researchers optimizing oral bioavailability in preclinical studies.

In summary, 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide represents a nexus of multidisciplinary research. Its versatility across life sciences and material engineering ensures its prominence in both academic journals and industry whitepapers. As personalized medicine and green chemistry gain traction, this compound’s role in next-generation technologies is poised to expand.